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Compound of Interest

Compound Name: SBC-115076

Cat. No.: B15616271 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the preparation, storage, and handling of

stock solutions of SBC-115076 using Dimethyl Sulfoxide (DMSO) as a solvent. SBC-115076 is

a potent small molecule inhibitor of proprotein convertase subtilisin/kexin type 9 (PCSK9), a

key regulator of cholesterol homeostasis.[1][2][3] Accurate preparation of stock solutions is

critical for obtaining reliable and reproducible results in downstream applications.

Quantitative Data Summary
A summary of the key quantitative data for SBC-115076 is presented in the tables below for

easy reference.

Table 1: Physicochemical Properties of SBC-115076

Property Value Reference

Molecular Weight 527.61 g/mol [1][2][4][5]

Molecular Formula C₃₁H₃₃N₃O₅ [1][5][6]

Appearance
Crystalline solid; White to off-

white solid powder
[6][7]

Purity ≥98% [7]
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Table 2: Solubility and Storage of SBC-115076

Solvent Solubility Notes Reference

DMSO

≥52.8 mg/mL; also

reported as 33 mg/mL

(62.54 mM) and ≥100

mg/mL (189.53 mM)

Moisture-absorbing

DMSO can reduce

solubility; use fresh,

anhydrous DMSO.

Warming to 50°C and

ultrasonication can aid

dissolution.

[1][4][5]

Dimethyl formamide ~2 mg/mL - [7]

Water Insoluble - [4]

Ethanol Insoluble - [4]

1:1 DMSO:PBS (pH

7.2)
~0.5 mg/mL

Prepare by first

dissolving in DMSO,

then diluting with PBS.

[7]

Storage (Powder)

-20°C for up to 3

years; 4°C for up to 2

years

Store in a dry, dark

place.
[1][6]

Storage (DMSO Stock

Solution)

-20°C for up to 1 year;

-80°C for up to 2

years

Aliquot to avoid

repeated freeze-thaw

cycles.

[1]

Experimental Protocols
Protocol 1: Preparation of a 10 mM SBC-115076 Stock
Solution in DMSO
This protocol describes the preparation of a 10 mM stock solution of SBC-115076 in DMSO.

Materials:

SBC-115076 powder
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Anhydrous, sterile Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Calibrated analytical balance

Vortex mixer

Pipettes and sterile filter tips

Procedure:

Safety Precautions: Before handling, review the Safety Data Sheet (SDS) for SBC-115076.

[7] Handle the compound in a well-ventilated area, wearing appropriate personal protective

equipment (PPE), including gloves, a lab coat, and safety glasses.

Determine the Required Mass: Calculate the mass of SBC-115076 required to prepare the

desired volume of a 10 mM stock solution. The molecular weight of SBC-115076 is 527.61

g/mol .

Mass (mg) = 10 mmol/L * Volume (L) * 527.61 g/mol

Example for 1 mL of 10 mM stock solution: Mass (mg) = 0.010 mol/L * 0.001 L * 527.61

g/mol = 0.0052761 g = 5.28 mg

Weighing SBC-115076: Carefully weigh out the calculated mass of SBC-115076 powder

using a calibrated analytical balance and transfer it to a sterile microcentrifuge tube or vial.

Adding DMSO: Add the calculated volume of anhydrous, sterile DMSO to the tube containing

the SBC-115076 powder. To ensure all the powder is dissolved, it is recommended to add

approximately 90% of the final volume first, vortex, and then add the remaining volume to

reach the final desired concentration.

Dissolution: Vortex the solution thoroughly until the SBC-115076 is completely dissolved. If

necessary, gentle warming in a 50°C water bath or brief ultrasonication can be used to aid

dissolution.[4] Visually inspect the solution to ensure there are no visible particles.
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Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes in sterile

microcentrifuge tubes to minimize freeze-thaw cycles. Store the aliquots at -20°C or -80°C

for long-term storage.[1]

Visualizations
Signaling Pathway of SBC-115076
SBC-115076 acts as an antagonist to PCSK9.[1][4] By inhibiting PCSK9, it prevents the

degradation of the Low-Density Lipoprotein Receptor (LDLR), leading to increased clearance of

LDL-cholesterol from the circulation.[6][8]
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Caption: Mechanism of action of SBC-115076 in the PCSK9/LDLR pathway.

Experimental Workflow: Stock Solution Preparation
The following diagram illustrates the key steps in preparing a stock solution of SBC-115076 in

DMSO.
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Caption: Workflow for preparing SBC-115076 stock solution in DMSO.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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